1-[3-(hexyloxy)phenyl]tetrahydro-1H-thieno[3,4-b]pyrrol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(3-hexoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydro-3H-thieno[3,4-b]pyrrol-2-one
• InChI: InChI=1S/C18H25NO4S/c1-2-3-4-5-9-23-16-8-6-7-15(11-16)19-17-13-24(21,22)12-14(17)10-18(19)20/h6-8,11,14,17H,2-5,9-10,12-13H2,1H3
• InChI Key: QSZVELVPZWZJFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3CC2=O
• Molecular Formula: C18H25NO4S
• Molecular Weight: 351.5 g/mol

Description

1-[3-(hexyloxy)phenyl]tetrahydro-1H-thieno[3,4-b]pyrrol-2(3H)-one 5,5-dioxide is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is also known as THTP and has a unique molecular structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of THTP is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer progression. THTP has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer progression. It has also been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
THTP has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. THTP has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

THTP has several advantages for lab experiments, including its high purity and stability. However, THTP is also a relatively new compound, and its synthesis method is complex and time-consuming. Additionally, further studies are needed to fully understand the toxicity and pharmacokinetics of THTP.

Future Directions

For research on THTP include further studies on its mechanism of action, toxicity, and pharmacokinetics. Additionally, THTP could be further optimized to improve its potency and selectivity for specific targets. THTP could also be studied for its potential use in combination with other drugs for the treatment of various diseases. Finally, THTP could be studied for its potential use as a diagnostic or imaging agent for various diseases.

Scientific Research Applications

THTP has been studied for its potential use in various scientific research applications, including as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. THTP has been shown to have potent anti-inflammatory and anticancer properties in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.